Cas no 905966-40-7 (Benzoic acid, 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-, methyl ester)

Benzoic acid, 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-, methyl ester structure

905966-40-7 structure

Product Name:Benzoic acid, 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-, methyl ester

CAS No:905966-40-7

MF:C₁₃H₁₇BO₄

MW:248.082684278488

CID:1952603

PubChem ID:24939088

Update Time:2025-04-21

Benzoic acid, 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

- Benzoic acid, 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-, methyl ester
- Methyl 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)benzoate
- SCHEMBL2273662
- 905966-40-7
- starbld0010795
- F74539
- BS-47173
- Inchi： 1S/C13H17BO4/c1-13(2)8-17-14(18-9-13)11-6-4-10(5-7-11)12(15)16-3/h4-7H,8-9H2,1-3H3
- InChI Key： LOMGOLHZGKZTRH-UHFFFAOYSA-N
- SMILES： O1B(C2C=CC(C(=O)OC)=CC=2)OCC(C)(C)C1

Computed Properties

Exact Mass: 248.1219892g/mol
Monoisotopic Mass: 248.1219892g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 287
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 44.8Å²

Benzoic acid, 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-, methyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B886851-5g	Benzoic acid, 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-, methyl ester	905966-40-7	98%	5g	979.20	2021-05-17
Aaron	AR01XDMI-100mg	Methyl 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)benzoate	905966-40-7	98%	100mg	$10.00	2024-07-18
Aaron	AR01XDMI-250mg	Methyl 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)benzoate	905966-40-7	98%	250mg	$14.00	2025-02-12
Aaron	AR01XDMI-1g	Methyl 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)benzoate	905966-40-7	98%	1g	$35.00	2025-02-12
Aaron	AR01XDMI-5g	Methyl 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)benzoate	905966-40-7	98%	5g	$115.00	2025-02-12
Aaron	AR01XDMI-25g	Methyl 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)benzoate	905966-40-7	98%	25g	$459.00	2025-02-12
1PlusChem	1P01XDE6-100mg	Methyl 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)benzoate	905966-40-7	98%	100mg	$8.00	2024-04-20
1PlusChem	1P01XDE6-250mg	Methyl 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)benzoate	905966-40-7	98%	250mg	$11.00	2024-04-20
1PlusChem	1P01XDE6-1g	Methyl 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)benzoate	905966-40-7	98%	1g	$27.00	2024-04-20
1PlusChem	1P01XDE6-5g	Methyl 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)benzoate	905966-40-7	98%	5g	$87.00	2024-04-20

Benzoic acid, 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-, methyl ester Related Literature

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